Cas no 42890-76-6 ((S)-(-)-1,2,4-Butanetriol)

• Product Name: (S)-(-)-1,2,4-Butanetriol
• CAS No: 42890-76-6
• MF: C₄H₁₀O₃
• MW: 106.1204
• MDL: MFCD00063213
• CID: 55627
• PubChem ID: 24851433
• Update Time: 2024-11-01

(S)-(-)-1,2,4-Butanetriol Chemical and Physical Properties

Names and Identifiers

• (S)-Butane-1,2,4-triol
• : (S)-Butane-1,2,4-triol
• (2S)-(-)-1,2,4-Trihydroxybutane
• ASTM D6584 1,2,4-Butanetriol Solution
• (S)-(-)-1,2,4-BUTANETRIOL
• (S)-1,2,4-BUTANETRIOL
• (S)-(-)-1,2,4-TRIHYDROXYBUTANE
• (2S)-BUTANE-1,2,4-TRIOL
• (S)-(?)-1,2,4-Butanetriol
• ASTM® D6584 1,2,4-Butanetriol Solution
• EN 14105 Biofuel Glyceride Solution I
• EN 14105 Biofuel Glyceride Solution II
• EN 14105 Biofuel Glyceride Solution III
• EN 14105 Biofuel Glyceride Solution IV
• ASTM D6584 1,2,4-Butanetriol
• 1,2,4-Butanetriol,(S)-
• (-)-(S)-1,2,4-Butanetriol
• (-)-1,2,4-Butanetriol
• (S)-(-)-Butane-1,2,4-triol
• 03V2R7Y196
• C4H10O3
• 1,2,4-Butanetriol, (S)-
• 1,2,4-Butanetriol, (2S)-
• (2s)-1,2,4-butanetriol
• ARXKVVRQIIOZGF-BYPYZUCNSA-N
• OR5242
• FCH1121359
• (2S)-(-)-1,2,4-Trihydroxybut
• (A+/-)-butane-1,2,4-triol
• Butanetriol
• CHEBI:140438
• (S)-(-)-1,2,4-Butanetriol, 98%
• B2404
• 42890-76-6
• EN300-761227
• AS-36942
• SCHEMBL705919
• UNII-03V2R7Y196
• AKOS015901225
• CS-0000034
• MFCD00063213
• (2~{S})-butane-1,2,4-triol
• (S)-(-)-1,2,4-Butanetriol, purum, >=95.0% (sum of enantiomers, GC)
• Butanetriol 1000 microg/mL in Pyridine
• (S)?-?(-?)?-?1,?2,?4-?Butanetriol
• DB-003835
• (S)-1,2,4-butanentriol
• 0V1
• Q27247589
• AC-13895
• (S)-(-)-1,2,4-Butanetriol

• MDL： MFCD00063213
• Inchi： 1S/C4H10O3/c5-2-1-4(7)3-6/h4-7H,1-3H2/t4-/m0/s1
• InChI Key： ARXKVVRQIIOZGF-BYPYZUCNSA-N
• SMILES： O([H])[C@]([H])(C([H])([H])O[H])C([H])([H])C([H])([H])O[H]
• BRN： 1719408

Computed Properties

• Exact Mass: 106.06300
• Monoisotopic Mass: 106.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 60.7

Experimental Properties

• Color/Form: Liquid
• Density: 1.19
• Boiling Point: 150 ºC
• Flash Point: Degrees Fahrenheit:62.6°F
  Degrees Celsius:17°C
  
• Refractive Index: 1.474-1.476
• Water Partition Coefficient: dissolution
• PSA: 60.69000
• LogP: -1.27800
• Sensitiveness: Hygroscopic
• Specific Rotation: -30 º (c=1, MeOH)
• Color/Form: 1000 μg/mL in pyridine
• Solubility: Soluble in water

(S)-(-)-1,2,4-Butanetriol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H312-H332
• Warning Statement： P210-P280
• Hazardous Material transportation number：UN 3316 9/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38; R41; R20/21/22; R11
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether